Cas no 2171527-80-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171527-80-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6326478
• PubChem ID: 165542513
• Update Time: 2025-05-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• EN300-1494540
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxolane-3-carboxylic acid
• 2171527-80-1

• Inchi： 1S/C26H30N2O6/c1-3-16(2)22(23(29)28-26(24(30)31)12-13-33-15-26)27-25(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： KEVNROSDLIYQBF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid

Research Briefing on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid (CAS: 2171527-80-1)

In recent years, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid (CAS: 2171527-80-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and targeted therapeutics. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of Fmoc (9-fluorenylmethoxycarbonyl) protecting groups. These groups are critical in solid-phase peptide synthesis (SPPS), where they facilitate the stepwise assembly of peptide chains while minimizing side reactions. Researchers have reported improved synthetic routes that enhance the efficiency and scalability of production, making this compound more accessible for further studies.

One of the key areas of investigation has been the application of this compound in peptide-based drug development. Its structural complexity and stability make it an ideal candidate for the design of novel therapeutics. For instance, recent preclinical studies have explored its incorporation into peptide sequences aimed at targeting specific cellular pathways. Preliminary results indicate that derivatives of this compound exhibit enhanced binding affinity and selectivity, which could translate into improved therapeutic efficacy. Additionally, its compatibility with SPPS protocols allows for the rapid generation of diverse peptide libraries, enabling high-throughput screening for drug discovery.

Beyond its role in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid has also been investigated for its potential in bioconjugation and labeling applications. Researchers have demonstrated its utility in the development of fluorescent probes and imaging agents, which are essential tools for studying biological processes at the molecular level. The compound's ability to form stable conjugates with other biomolecules without compromising their functionality has opened new avenues for diagnostic and therapeutic applications.

In conclusion, the ongoing research on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid underscores its versatility and potential in the chemical biology and pharmaceutical fields. Advances in synthetic methodologies and a deeper understanding of its properties are expected to drive further innovation in drug development and biomedical research. Future studies will likely focus on expanding its applications, optimizing its performance, and exploring its mechanisms of action in greater detail.